1-(2-(2-Bromophenoxy)ethoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[2-(2-bromophenoxy)ethoxy]-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H27BrN2O3.2ClH/c1-2-19-7-9-20(10-8-19)13-15(21)14-22-11-12-23-17-6-4-3-5-16(17)18;;/h3-6,15,21H,2,7-14H2,1H3;2*1H
• InChI Key: UECPOXOZKXIVCC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COCCOC2=CC=CC=C2Br)O.Cl.Cl
• Molecular Formula: C17H29BrCl2N2O3
• Molecular Weight: 460.2 g/mol
• CAS No.: 1217048-70-8

Description

1-(2-(2-Bromophenoxy)ethoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C17H29BrCl2N2O3 and its molecular weight is 460.23. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Optimization of Novel Compounds

Researchers have been focusing on the synthesis and optimization of novel compounds that incorporate the 1-phenylpiperazine scaffold, similar to the chemical structure of interest. These efforts aim to improve activity at both the target-based and cell-based levels, indicating the potential of such compounds in drug discovery and development (Jia et al., 2014).

Antidepressant and Anxiolytic Effects

A study investigated the pharmacological properties of phenylpiperazine derivatives, revealing significant antidepressant-like and anxiolytic-like effects in animal models. This suggests the chemical structure may serve as a basis for developing new therapeutics targeting mental health disorders (Pytka et al., 2015).

Potential in Cancer Therapy

The optimization of phenylamino-quinolinecarbonitriles, including compounds with similar structural features, has shown promising results in inhibiting Src kinase activity. This activity is crucial for developing anti-cancer therapies, especially for tumors reliant on Src kinase for growth and proliferation (Boschelli et al., 2001).

Antioxidant Properties

Compounds with bromophenol structures, akin to the chemical of interest, have been isolated from marine algae and demonstrated potent antioxidant activities. This highlights their potential application in preventing oxidative stress-related diseases or as natural food preservatives (Xu et al., 2003).

Novel Therapeutic Mechanisms

Further research into 1-substituted pyrrolidin-2-one and pyrrolidine derivatives has unveiled their antiarrhythmic and antihypertensive effects, which may be attributed to their alpha-adrenolytic properties. Such findings suggest the potential for developing new treatments for cardiovascular disorders based on similar chemical structures (Malawska et al., 2002).